molecular formula C14H24N2O6 B1206178 (3,3'-Bimorpholine)-2,2'-dione, 5,5'-bis(hydroxymethyl)-3,3',5,5'-tetramethyl- CAS No. 99634-12-5

(3,3'-Bimorpholine)-2,2'-dione, 5,5'-bis(hydroxymethyl)-3,3',5,5'-tetramethyl-

Cat. No. B1206178
CAS RN: 99634-12-5
M. Wt: 316.35 g/mol
InChI Key: JYSKYMRUHJCDCE-UHFFFAOYSA-N
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Description

(3,3'-Bimorpholine)-2,2'-dione, 5,5'-bis(hydroxymethyl)-3,3',5,5'-tetramethyl-, also known as (3,3'-Bimorpholine)-2,2'-dione, 5,5'-bis(hydroxymethyl)-3,3',5,5'-tetramethyl-, is a useful research compound. Its molecular formula is C14H24N2O6 and its molecular weight is 316.35 g/mol. The purity is usually 95%.
The exact mass of the compound (3,3'-Bimorpholine)-2,2'-dione, 5,5'-bis(hydroxymethyl)-3,3',5,5'-tetramethyl- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 372109. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

99634-12-5

Molecular Formula

C14H24N2O6

Molecular Weight

316.35 g/mol

IUPAC Name

5-(hydroxymethyl)-3-[5-(hydroxymethyl)-3,5-dimethyl-2-oxomorpholin-3-yl]-3,5-dimethylmorpholin-2-one

InChI

InChI=1S/C14H24N2O6/c1-11(5-17)7-21-9(19)13(3,15-11)14(4)10(20)22-8-12(2,6-18)16-14/h15-18H,5-8H2,1-4H3

InChI Key

JYSKYMRUHJCDCE-UHFFFAOYSA-N

SMILES

CC1(COC(=O)C(N1)(C)C2(C(=O)OCC(N2)(C)CO)C)CO

Canonical SMILES

CC1(COC(=O)C(N1)(C)C2(C(=O)OCC(N2)(C)CO)C)CO

synonyms

is(3,5-dimethyl-5-hydroxymethyl-2-oxomorpholin-3-yl)
DHM3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A test similar to that described for the same reaction in methanol solvent (vide supra) was run. Oxomorpholinyl dimer DHM3 (1.38 mg, 4.37×10-3 mmol) was dissolved in 0.5 ml of oxygen-free methanol and quickly transferred without delay into one compartment of the cell. The solvent was promptly removed under vacuum. Daunorubicin hydrochloride (11.9 mg) was dissolved in 100 ml of an aqueous solution of Tris (24.2 mg) and Tris hydrochloride (31.6 mg) and 2.6 ml of this solution (4.18×10-4 mmol of 6) was introduced into the other compartment of the cell. The sample was freeze-thaw degassed over three cycles as described above, sealed, and placed in a thermostatted cell holder at 10.0±0.1° C. for about 20 min prior to mixing. Full spectra between 320 and 800 nm were recorded every 10 sec for the first 125 sec, and then every 20 sec. From the absorbance change at 620 nm over the first 85 sec (50% reaction of daunorubicin), a non-linear least-squares treatment gave a first order rate constant for bond homolysis of DHM3 (k1) equal to 6×10-4 sec-1 and a first order rate constant for destruction of 7 (k2) equal to 2×10-2 sec-1. Treatment of the data obtained in the 164-225 sec interval gave k2 =2.8×10-2 sec-1.
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11.9 mg
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24.2 mg
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31.6 mg
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2.6 mL
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aqueous solution
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100 mL
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